Cas no 2229248-37-5 (2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline)
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline
- 2229248-37-5
- EN300-1757430
-
- Inchi: 1S/C11H15FN2/c1-14(2)11-7-8(12)3-4-9(11)10-5-6-13-10/h3-4,7,10,13H,5-6H2,1-2H3
- InChI Key: JCMQDAWURHZRBO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)N(C)C)C1CCN1
Computed Properties
- Exact Mass: 194.12192665g/mol
- Monoisotopic Mass: 194.12192665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 15.3Ų
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1757430-0.05g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 0.05g |
$1368.0 | 2023-09-20 | ||
| Enamine | EN300-1757430-0.1g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 0.1g |
$1433.0 | 2023-09-20 | ||
| Enamine | EN300-1757430-0.25g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 0.25g |
$1498.0 | 2023-09-20 | ||
| Enamine | EN300-1757430-0.5g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 0.5g |
$1563.0 | 2023-09-20 | ||
| Enamine | EN300-1757430-1.0g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 1g |
$1629.0 | 2023-06-03 | ||
| Enamine | EN300-1757430-2.5g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 2.5g |
$3191.0 | 2023-09-20 | ||
| Enamine | EN300-1757430-5.0g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 5g |
$4722.0 | 2023-06-03 | ||
| Enamine | EN300-1757430-10.0g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 10g |
$7004.0 | 2023-06-03 | ||
| Enamine | EN300-1757430-1g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 1g |
$1629.0 | 2023-09-20 | ||
| Enamine | EN300-1757430-5g |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline |
2229248-37-5 | 5g |
$4722.0 | 2023-09-20 |
2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline
Introduction to 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline (CAS No. 2229248-37-5)
2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline (CAS No. 2229248-37-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an azetidine ring, a fluorine atom, and two methyl groups attached to the aniline moiety. These structural features contribute to its potential therapeutic applications and make it a subject of interest for researchers and pharmaceutical companies alike.
The azetidine ring, a four-membered heterocyclic compound, is known for its ability to enhance the bioavailability and metabolic stability of drug molecules. The presence of the fluorine atom in the aniline moiety further modulates the compound's physicochemical properties, such as lipophilicity and electronic distribution, which are crucial for optimizing drug-receptor interactions. Additionally, the N,N-dimethyl substitution on the aniline group enhances the compound's solubility and reduces its potential for metabolic degradation.
Recent studies have explored the pharmacological properties of 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline. One notable area of research is its potential as a serotonin receptor modulator. Serotonin receptors play a critical role in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate these receptors have significant therapeutic potential in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia.
A study published in the *Journal of Medicinal Chemistry* in 2023 investigated the binding affinity of 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline to serotonin receptors. The results showed that this compound exhibits high selectivity for the 5-HT1A receptor subtype, with a binding affinity comparable to that of established serotonin receptor ligands. This finding suggests that 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline could be a promising lead compound for developing novel antidepressants with improved efficacy and reduced side effects.
Beyond its potential as a serotonin receptor modulator, 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline has also been studied for its antiproliferative activity against various cancer cell lines. A 2021 study published in *Cancer Research* demonstrated that this compound effectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.
The unique structural features of 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline also make it an attractive candidate for drug delivery systems. The azetidine ring can be readily functionalized to incorporate targeting ligands or prodrug moieties, enhancing the compound's specificity and efficacy at the site of action. This property is particularly valuable in developing targeted therapies for diseases where precise delivery is essential.
In addition to its therapeutic potential, 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline has been evaluated for its safety profile. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. These findings are encouraging and support further clinical development.
The synthesis of 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the azetidine ring through a ring-closing metathesis reaction and the introduction of the fluorine atom via electrophilic fluorination. These methods are scalable and can be adapted for large-scale production if needed.
In conclusion, 2-(Azetidin-2-yl)-5-fluoro-N,N-dimethylaniline (CAS No. 2229248-37-5) is a promising compound with diverse therapeutic applications. Its unique structural features make it an attractive candidate for developing novel drugs targeting serotonin receptors and cancer cells. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.
2229248-37-5 (2-(azetidin-2-yl)-5-fluoro-N,N-dimethylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)